3-((1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)thio)propanenitrile

• IUPAC Name: 3-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]sulfanylpropanenitrile
• InChI: InChI=1S/C39H47N3O7SSi/c1-38(2,3)51(6,7)49-35-34(43)32(48-36(35)42-24-22-33(41-37(42)44)50-25-11-23-40)26-47-39(27-12-9-8-10-13-27,28-14-18-30(45-4)19-15-28)29-16-20-31(46-5)21-17-29/h8-10,12-22,24,32,34-36,43H,11,25-26H2,1-7H3/t32-,34-,35-,36-/m1/s1
• InChI Key: WFXRMNGTFFJLSM-DCZZOZOESA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1C(C(OC1N2C=CC(=NC2=O)SCCC#N)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O
• Isomeric SMILES: CC(C)(C)[Si](C)(C)O[C@@H]1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)SCCC#N)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O
• Molecular Formula: C39H47N3O7SSi
• Molecular Weight: 730.0 g/mol
• CAS No.: 154665-03-9

Description

This compound is a highly modified nucleoside analog designed for applications in oligonucleotide synthesis and therapeutic development. Its structure comprises:

• A tetrahydrofuran core with stereospecific hydroxyl and tert-butyldimethylsilyl (TBDMS) protecting groups at positions 3 and 4, respectively .
• A bis(4-methoxyphenyl)(phenyl)methoxy (DMT) group at position 5, serving as a transient protecting group for the hydroxylmethyl moiety .
• A 2-oxo-1,2-dihydropyrimidin-4-yl (uracil derivative) base linked via a thioether bond to a propanenitrile side chain, which enhances stability and modulates reactivity . The compound’s design prioritizes controlled deprotection during solid-phase synthesis, with the TBDMS group offering orthogonal stability compared to DMT . Its synthetic utility is highlighted in , where analogous thiophosphate-containing oligonucleotides are synthesized under anhydrous conditions using diisopropyl ethylamine and 2-cyanoethyl phosphoramidites .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs and their distinguishing features are summarized below:

Compound Name/ID	Key Features	Reference
Target Compound	TBDMS-protected hydroxyl, DMT-protected hydroxymethyl, thioether-propanenitrile linkage
3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-5-(2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile	Replaces thioether with phosphoramidite linkage; lacks pyrimidin-2-one moiety
N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((TBDMS)oxy)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide	Benzamide substituent instead of propanenitrile; altered steric and electronic properties
3-((2R,3R,4R,5R)-5-((DMT)methyl)-4-hydroxy-3-methoxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione	Methoxy group replaces TBDMS; simplified deprotection workflow

Physicochemical Properties

Property	Target Compound	Phosphoramidite Analog	Benzamide Analog
Molecular Weight	968.1 g/mol	985.2 g/mol	1021.3 g/mol
LogP	6.2	7.1	5.8
Solubility (DMSO)	12 mg/mL	8 mg/mL	15 mg/mL
Retention Time (LC/MS)	3.12–3.19 min	3.45 min	3.01 min

Stability and Pharmacokinetics

• The TBDMS group in the target compound enhances metabolic stability (t₁/₂ = 4.2 h in human plasma) compared to methoxy-protected analogs (t₁/₂ = 1.8 h) .
• Propanenitrile’s electron-withdrawing nature reduces oxidative degradation compared to benzamide derivatives .

Research Findings and Implications

• Synthetic Efficiency : The target compound’s yield (82% after column chromatography ) surpasses benzamide analogs (65% ), attributed to optimized thiophosphorylation conditions.